Cas no 144027-76-9 (1-Isothiocyanato-11-(methylsulfanyl)undecane)
144027-76-9 structure
Product Name:1-Isothiocyanato-11-(methylsulfanyl)undecane
CAS No:144027-76-9
MF:C13H25NS2
MW:259.474301099777
CID:2777031
PubChem ID:24989680
Update Time:2025-04-21
1-Isothiocyanato-11-(methylsulfanyl)undecane Chemical and Physical Properties
Names and Identifiers
-
- 1-ISOTHIOCYANATO-11-(METHYLSULFANYL)UNDECANE
- 144027-76-9
- DTXSID60648366
- 1-Isothiocyanato-11-(methylsulfanyl)undecane
-
- Inchi： 1S/C13H25NS2/c1-16-12-10-8-6-4-2-3-5-7-9-11-14-13-15/h2-12H2,1H3
- InChI Key： XIXZECOAPFKEKC-UHFFFAOYSA-N
- SMILES： S(C)CCCCCCCCCCCN=C=S
Computed Properties
- Exact Mass: 259.14284215Da
- Monoisotopic Mass: 259.14284215Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 69.8Ų
1-Isothiocyanato-11-(methylsulfanyl)undecane Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
144027-76-9 (1-Isothiocyanato-11-(methylsulfanyl)undecane) Related Products
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